(4-benzylpiperidin-1-yl)(6-methoxy-1H-indol-2-yl)methanone

• IUPAC Name: (4-benzylpiperidin-1-yl)-(6-methoxy-1H-indol-2-yl)methanone
• InChI: InChI=1S/C22H24N2O2/c1-26-19-8-7-18-14-21(23-20(18)15-19)22(25)24-11-9-17(10-12-24)13-16-5-3-2-4-6-16/h2-8,14-15,17,23H,9-13H2,1H3
• InChI Key: QFJHJZOCDXGFPL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=C(N2)C(=O)N3CCC(CC3)CC4=CC=CC=C4
• Molecular Formula: C22H24N2O2
• Molecular Weight: 348.4 g/mol

Description

(4-benzylpiperidin-1-yl)(6-methoxy-1H-indol-2-yl)methanone is a chemical compound that has been widely studied for its potential use in scientific research. This compound is known to have various biochemical and physiological effects and has been used in a variety of lab experiments to study its mechanism of action and potential applications.

Mechanism of Action

The mechanism of action of (4-benzylpiperidin-1-yl)(6-methoxy-1H-indol-2-yl)methanone is not yet fully understood, but it is believed to act as a partial agonist at certain receptors in the brain. This compound has been shown to bind to both the serotonin and dopamine receptors, which may contribute to its pharmacological effects.
Biochemical and Physiological Effects:
(4-benzylpiperidin-1-yl)(6-methoxy-1H-indol-2-yl)methanone has been shown to have various biochemical and physiological effects in animal models. This compound has been shown to increase dopamine and serotonin release in certain brain regions, which may contribute to its potential as a pharmacological tool.

Advantages and Limitations for Lab Experiments

One of the advantages of using (4-benzylpiperidin-1-yl)(6-methoxy-1H-indol-2-yl)methanone in lab experiments is its high affinity for certain receptors in the brain, which makes it a useful tool for studying these systems. However, one limitation of this compound is its potential for off-target effects, which may complicate the interpretation of experimental results.

Future Directions

There are many potential future directions for research on (4-benzylpiperidin-1-yl)(6-methoxy-1H-indol-2-yl)methanone. One area of interest is the development of more selective compounds that can target specific receptors in the brain. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in treating various neurological and psychiatric disorders.

Synthesis Methods

The synthesis of (4-benzylpiperidin-1-yl)(6-methoxy-1H-indol-2-yl)methanone is a complex process that requires the use of specialized equipment and chemicals. The most commonly used method for synthesizing this compound involves the reaction of 4-benzylpiperidine and 6-methoxyindole-2-carboxylic acid with thionyl chloride, followed by the addition of methylamine.

Scientific Research Applications

(4-benzylpiperidin-1-yl)(6-methoxy-1H-indol-2-yl)methanone has been used in a variety of scientific research applications due to its potential as a pharmacological tool. This compound has been shown to have a high affinity for certain receptors in the brain, including the serotonin and dopamine receptors, making it a useful tool for studying these systems.